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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B1598214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 8, identified by CAS Number 82-33-7 and C.I. 62030, is an anthraquinone-

based dye. Its chemical name is 1,4-diamino-5-nitroanthraquinone, with a molecular formula of

C₁₄H₉N₃O₄ and a molecular weight of 283.24 g/mol .[1] This document provides a

comprehensive overview of the available toxicological and safety data for Disperse Violet 8,

intended to inform researchers, scientists, and professionals in drug development and other

relevant fields. The information compiled herein is based on available public data; however, it is

important to note that for many standard toxicological endpoints, comprehensive studies

specific to Disperse Violet 8 are not readily available in the public domain.

Chemical and Physical Properties
Property Value Reference

CAS Number 82-33-7 [1]

C.I. Number 62030 [1]

Molecular Formula C₁₄H₉N₃O₄ [1]

Molecular Weight 283.24 g/mol [1]

Synonyms
1,4-diamino-5-

nitroanthraquinone
[2]
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Toxicological Data Summary
The available toxicological data for Disperse Violet 8 is limited. The following tables

summarize the key findings from the available literature. It is critical to note the general lack of

comprehensive data for many standard toxicological assessments.

Acute Toxicity
Endpoint Species Route Value Reference

LD₅₀ Mouse Intravenous 56 mg/kg [3]

Acute Oral

Toxicity
- - No data available [4][5]

Acute Dermal

Toxicity
- - No data available [5][6]

Acute Inhalation

Toxicity
- - No data available [6]

Irritation and Sensitization
Endpoint Species Result Reference

Skin

Corrosion/Irritation
- No data available [4][5]

Serious Eye

Damage/Irritation
- No data available [4][5]

Respiratory or Skin

Sensitization
- No data available [4][5]

Genotoxicity
Assay Type Result Reference

Mutagenicity Mutation data reported [3][7]

Carcinogenicity
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Assessment Finding Reference

Carcinogenicity
Questionable carcinogen with

experimental tumorigenic data
[3][7]

Repeated Dose Toxicity
Endpoint Result Reference

STOT-Single Exposure No data available [4][5]

STOT-Repeated Exposure No data available [4][5]

Reproductive Toxicity
Endpoint Result Reference

Reproductive Toxicity No data available [4]

Experimental Protocols
Detailed experimental protocols for the toxicological studies conducted on Disperse Violet 8
are not extensively reported in the publicly available literature. The following represents a

generalized workflow for the types of studies for which data has been indicated.

Acute Intravenous Toxicity (LD₅₀) Workflow
This diagram illustrates a general procedure for determining the median lethal dose (LD₅₀) of a

substance administered intravenously to mice.
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Preparation

Dosing Observation & Data Collection Data Analysis

Test Substance Preparation
(Disperse Violet 8 in suitable vehicle)

Dose Range-Finding Study
(small groups of mice)

Animal Acclimatization
(e.g., 7 days)

Main Study Dosing
(graded doses, intravenous)

Observation for Mortality & Clinical Signs
(e.g., 14 days) Necropsy of Decedents & Survivors Statistical Analysis

(e.g., Probit analysis) LD50 Determination

Click to download full resolution via product page

Caption: Generalized workflow for an acute intravenous LD₅₀ study in mice.

Signaling Pathways
Information regarding the specific signaling pathways affected by Disperse Violet 8 is not

available in the reviewed literature.

Discussion
The available data on the toxicology of Disperse Violet 8 is sparse. The most definitive

quantitative value is the intravenous LD₅₀ in mice, which is 56 mg/kg, indicating a degree of

toxicity via this route of exposure. The classification as a "poison by intravenous route" is

consistent with this finding.[3][7]

The reports of "mutation data" and its status as a "questionable carcinogen with experimental

tumorigenic data" are significant flags for potential long-term health effects.[3][7] However,

without access to the detailed study reports, including the specific assays conducted, the doses

tested, and the nature of the tumorigenic findings, a thorough risk assessment is challenging.

The absence of data for crucial endpoints such as oral and dermal toxicity, skin and eye

irritation, and sensitization is a major data gap. Safety Data Sheets for Disperse Violet 8 often

state "no data available" for these parameters.[4][5] This lack of information prevents a

comprehensive evaluation of the risks associated with handling and exposure to this substance

through common routes.
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Conclusion
Disperse Violet 8 has demonstrated acute toxicity via the intravenous route in mice and has

raised concerns regarding its potential mutagenicity and carcinogenicity. However, the overall

toxicological profile of Disperse Violet 8 remains largely incomplete due to the lack of publicly

available data on other critical endpoints. For a comprehensive safety assessment, further

studies investigating acute oral and dermal toxicity, skin and eye irritation, skin sensitization,

and repeated dose toxicity are necessary. Additionally, detailed reports of the existing

mutagenicity and carcinogenicity studies would be invaluable for a more complete

understanding of the potential hazards associated with this compound. Researchers and

professionals working with Disperse Violet 8 should exercise caution, implementing

appropriate safety protocols to minimize exposure, particularly through routes that may lead to

systemic absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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